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Compound of Interest

Compound Name: DC-BPi-03

Cat. No.: B12391424 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
DC-BPi-03 is a novel, potent, and selective small molecule inhibitor of the Phosphoinositide 3-

kinase (PI3K)/Akt signaling pathway. This pathway is a critical regulator of cell proliferation,

survival, and metabolism, and its dysregulation is a hallmark of many human cancers. These

application notes provide detailed protocols for utilizing DC-BPi-03 in cell culture experiments

to investigate its effects on cancer cell lines. The following sections include the mechanism of

action, quantitative data from in vitro studies, and step-by-step protocols for key assays.

Mechanism of Action
DC-BPi-03 selectively targets the p110α catalytic subunit of PI3K, preventing the

phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to phosphatidylinositol 3,4,5-

trisphosphate (PIP3). This inhibition blocks the recruitment and activation of downstream

effectors, most notably the serine/threonine kinase Akt. The subsequent deactivation of the

PI3K/Akt signaling cascade leads to the induction of apoptosis and inhibition of cell proliferation

in cancer cells where this pathway is constitutively active.
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Incubate for 72h
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To cite this document: BenchChem. [Application Notes and Protocols for DC-BPi-03 in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391424#how-to-use-dc-bpi-03-in-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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